2-tert-Butoxycarbonylamino-3-(4-ethyl-phenyl)-3-hydroxy-propionic acid

• IUPAC Name: 3-(4-ethylphenyl)-3-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• InChI: InChI=1S/C16H23NO5/c1-5-10-6-8-11(9-7-10)13(18)12(14(19)20)17-15(21)22-16(2,3)4/h6-9,12-13,18H,5H2,1-4H3,(H,17,21)(H,19,20)
• InChI Key: FOZCGLMNNKZIET-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(C(C(=O)O)NC(=O)OC(C)(C)C)O
• Molecular Formula: C16H23NO5
• Molecular Weight: 309.36 g/mol

Description

2-tert-Butoxycarbonylamino-3-(4-ethyl-phenyl)-3-hydroxy-propionic acid, also known as Boc-3-hydroxy-4-ethylphenylalanine, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. This compound is a derivative of phenylalanine and is commonly used as a building block in the synthesis of various peptides and proteins.

Mechanism of Action

The mechanism of action of 2-tert-Butoxycarbonylamino-3-(4-ethyl-phenyl)-3-hydroxy-propionic acidy-4-ethylphenylalanine is not well understood. However, it is believed that this compound may interact with various enzymes and receptors in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
2-tert-Butoxycarbonylamino-3-(4-ethyl-phenyl)-3-hydroxy-propionic acidy-4-ethylphenylalanine has been shown to have various biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of various enzymes, including proteases and kinases. Additionally, 2-tert-Butoxycarbonylamino-3-(4-ethyl-phenyl)-3-hydroxy-propionic acidy-4-ethylphenylalanine has been shown to have antioxidant properties, which may make it useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-tert-Butoxycarbonylamino-3-(4-ethyl-phenyl)-3-hydroxy-propionic acidy-4-ethylphenylalanine in lab experiments is its versatility. This compound can be used as a building block in the synthesis of various peptides and proteins, which can be used for a wide range of applications. Additionally, 2-tert-Butoxycarbonylamino-3-(4-ethyl-phenyl)-3-hydroxy-propionic acidy-4-ethylphenylalanine is relatively easy to synthesize and purify, which makes it a popular choice for many researchers.
However, there are also some limitations to using 2-tert-Butoxycarbonylamino-3-(4-ethyl-phenyl)-3-hydroxy-propionic acidy-4-ethylphenylalanine in lab experiments. For example, this compound may have limited solubility in certain solvents, which can make it difficult to work with. Additionally, the synthesis of 2-tert-Butoxycarbonylamino-3-(4-ethyl-phenyl)-3-hydroxy-propionic acidy-4-ethylphenylalanine can be time-consuming and expensive, which may limit its use in some labs.

Future Directions

There are several future directions for research involving 2-tert-Butoxycarbonylamino-3-(4-ethyl-phenyl)-3-hydroxy-propionic acidy-4-ethylphenylalanine. One potential area of research is the use of this compound in the development of new drug candidates. Additionally, 2-tert-Butoxycarbonylamino-3-(4-ethyl-phenyl)-3-hydroxy-propionic acidy-4-ethylphenylalanine may be useful in the study of protein structure and function, which could lead to new insights into various diseases and disorders.
Another potential area of research is the development of new synthesis methods for 2-tert-Butoxycarbonylamino-3-(4-ethyl-phenyl)-3-hydroxy-propionic acidy-4-ethylphenylalanine. This could make it easier and more cost-effective to produce this compound, which could lead to increased use in a wide range of research applications.
Conclusion:
In conclusion, 2-tert-Butoxycarbonylamino-3-(4-ethyl-phenyl)-3-hydroxy-propionic acidy-4-ethylphenylalanine is a versatile and potentially useful compound in the field of scientific research. This compound can be used as a building block in the synthesis of various peptides and proteins, and has several potential applications in drug discovery and protein structure and function research. While there are some limitations to using 2-tert-Butoxycarbonylamino-3-(4-ethyl-phenyl)-3-hydroxy-propionic acidy-4-ethylphenylalanine in lab experiments, there are also several future directions for research involving this compound.

Synthesis Methods

2-tert-Butoxycarbonylamino-3-(4-ethyl-phenyl)-3-hydroxy-propionic acidy-4-ethylphenylalanine can be synthesized using various methods, including solid-phase peptide synthesis (SPPS) and solution-phase peptide synthesis. In SPPS, the compound is synthesized on a solid support, typically a resin, using a stepwise approach. In solution-phase peptide synthesis, the compound is synthesized in solution using various coupling reagents and protecting groups.

Scientific Research Applications

2-tert-Butoxycarbonylamino-3-(4-ethyl-phenyl)-3-hydroxy-propionic acidy-4-ethylphenylalanine has several potential applications in scientific research, particularly in the field of drug discovery. This compound can be used as a building block in the synthesis of various peptides and proteins, which can be used as potential drug candidates. Additionally, 2-tert-Butoxycarbonylamino-3-(4-ethyl-phenyl)-3-hydroxy-propionic acidy-4-ethylphenylalanine can be used as a tool in the study of protein structure and function.